1-(3-chlorophenyl)-3,5-dimethyl-1H-pyrazole 1-(3-chlorophenyl)-3,5-dimethyl-1H-pyrazole
Brand Name: Vulcanchem
CAS No.: 294877-27-3
VCID: VC2791015
InChI: InChI=1S/C11H11ClN2/c1-8-6-9(2)14(13-8)11-5-3-4-10(12)7-11/h3-7H,1-2H3
SMILES: CC1=CC(=NN1C2=CC(=CC=C2)Cl)C
Molecular Formula: C11H11ClN2
Molecular Weight: 206.67 g/mol

1-(3-chlorophenyl)-3,5-dimethyl-1H-pyrazole

CAS No.: 294877-27-3

Cat. No.: VC2791015

Molecular Formula: C11H11ClN2

Molecular Weight: 206.67 g/mol

* For research use only. Not for human or veterinary use.

1-(3-chlorophenyl)-3,5-dimethyl-1H-pyrazole - 294877-27-3

Specification

CAS No. 294877-27-3
Molecular Formula C11H11ClN2
Molecular Weight 206.67 g/mol
IUPAC Name 1-(3-chlorophenyl)-3,5-dimethylpyrazole
Standard InChI InChI=1S/C11H11ClN2/c1-8-6-9(2)14(13-8)11-5-3-4-10(12)7-11/h3-7H,1-2H3
Standard InChI Key BZHHNEUXYGUTMY-UHFFFAOYSA-N
SMILES CC1=CC(=NN1C2=CC(=CC=C2)Cl)C
Canonical SMILES CC1=CC(=NN1C2=CC(=CC=C2)Cl)C

Introduction

1-(3-Chlorophenyl)-3,5-dimethyl-1H-pyrazole is a synthetic organic compound belonging to the pyrazole family, which is a class of five-membered heterocyclic compounds containing two nitrogen atoms. This compound is specifically characterized by the presence of a 3-chlorophenyl group and two methyl groups attached to the pyrazole ring. The chemical formula for this compound is C12H11ClN2, and its CAS number is 113808-90-5 .

Biological Activity and Applications

Pyrazole derivatives are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties . While specific biological data for 1-(3-chlorophenyl)-3,5-dimethyl-1H-pyrazole is limited, its structural features suggest potential applications in medicinal chemistry. The presence of a chlorophenyl group may enhance its ability to interact with biological targets, although detailed studies are needed to confirm this.

Research Findings and Future Directions

Research on pyrazole derivatives continues to expand due to their promising biological activities. Future studies on 1-(3-chlorophenyl)-3,5-dimethyl-1H-pyrazole could focus on its synthesis optimization, biological evaluation, and potential applications in drug development. The compound's structural uniqueness offers opportunities for exploring novel therapeutic targets.

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